Cas no 62079-29-2 (1-oxaspiro[4.7]dodecane)
![1-oxaspiro[4.7]dodecane structure](https://ossimg.kuujia.com/scimg/62500/62079-29-2x500.png)
1-oxaspiro[4.7]dodecane structure
Product Name:1-oxaspiro[4.7]dodecane
CAS No:62079-29-2
MF:C11H20O
MW:168.275903701782
CID:1635873
PubChem ID:112802
Update Time:2025-04-21
1-oxaspiro[4.7]dodecane Chemical and Physical Properties
Names and Identifiers
-
- 1-oxaspiro[4.7]dodecane
- 1-Oxaspiro(4.7)dodecane
- T5OXTJ B-&
- AL8XTJ
- 1-oxaspiro-4,7-dodecane
- SCHEMBL3505574
- LDUJSEBWLVYVGC-UHFFFAOYSA-N
- DB-345839
- DTXSID5069540
- 62079-29-2
-
- Inchi： 1S/C11H20O/c1-2-4-7-11(8-5-3-1)9-6-10-12-11/h1-10H2
- InChI Key： LDUJSEBWLVYVGC-UHFFFAOYSA-N
- SMILES： O1CCCC21CCCCCCC2
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-oxaspiro[4.7]dodecane Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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